1-Tetradecylpyrrolidine

• CAS No.: 74673-29-3
• Molecular Formula: C18H37N
• Molecular Weight: 267.5 g/mol
• IUPAC Name: 1-tetradecylpyrrolidine
• InChI: InChI=1S/C18H37N/c1-2-3-4-5-6-7-8-9-10-11-12-13-16-19-17-14-15-18-19/h2-18H2,1H3
• InChI Key: SKLSMNSZLCSTFH-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCN1CCCC1

Description

1-Tetradecylpyrrolidine is a useful research compound. Its molecular formula is C18H37N and its molecular weight is 267.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 250-mL round bottom flask, equipped with a magnetic stirrer, a heating mantle and reflux condenser, were placed 1-bromotetradecane (10 g, 36 mmol), acetonitrile (100 mL) and pyrrolidine (5.1 g, 72 mmol). The reaction mixture was refluxed for 3 hrs. The reaction mixture was cooled to room temperature and was concentrated on a rotary evaporator to a residue. Water and ethyl acetate were added. The organic phase was separated and washed with saturated sodium chloride solution, dried over anhydrous magnesium sulfate. After filtration, the solvent was evaporated to dryness affording 7.2 g (75% yield) of 1-tetradecylpyrrolidine, as a light yellow semi-solid. This intermediate was subjected to the next step without further purification.